10-Deacetyl-7-methyl Baccatin III
10-Deacetyl-7-methyl Baccatin III
Brand Name:
Vulcanchem
CAS No.:
1444818-14-7
VCID:
VC0047424
InChI:
InChI=1S/C30H38O10/c1-15-18(32)13-30(36)25(39-26(35)17-10-8-7-9-11-17)23-28(5,24(34)22(33)21(15)27(30,3)4)19(37-6)12-20-29(23,14-38-20)40-16(2)31/h7-11,18-20,22-23,25,32-33,36H,12-14H2,1-6H3/t18-,19-,20+,22+,23-,25-,28+,29-,30+/m0/s1
SMILES:
CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)O
Molecular Formula:
C30H38O10
Molecular Weight:
558.624
10-Deacetyl-7-methyl Baccatin III
CAS No.: 1444818-14-7
Cat. No.: VC0047424
Molecular Formula: C30H38O10
Molecular Weight: 558.624
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1444818-14-7 |
|---|---|
| Molecular Formula | C30H38O10 |
| Molecular Weight | 558.624 |
| Standard InChI | InChI=1S/C30H38O10/c1-15-18(32)13-30(36)25(39-26(35)17-10-8-7-9-11-17)23-28(5,24(34)22(33)21(15)27(30,3)4)19(37-6)12-20-29(23,14-38-20)40-16(2)31/h7-11,18-20,22-23,25,32-33,36H,12-14H2,1-6H3/t18-,19-,20+,22+,23-,25-,28+,29-,30+/m0/s1 |
| Standard InChI Key | IWJSBKNWKLQICP-AYZYBLPVSA-N |
| SMILES | CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)O |
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